Cas no 1541829-45-1 (2-[(1H-pyrazol-1-yl)methyl]pyridin-4-amine)

• Product Name: 2-[(1H-pyrazol-1-yl)methyl]pyridin-4-amine
• CAS No: 1541829-45-1
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 4604915
• Update Time: 2025-05-19

2-[(1H-pyrazol-1-yl)methyl]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-[(1H-pyrazol-1-yl)methyl]pyridin-4-amine

• Inchi： 1S/C9H10N4/c10-8-2-4-11-9(6-8)7-13-5-1-3-12-13/h1-6H,7H2,(H2,10,11)
• InChI Key： NCCFENFWJICNAH-UHFFFAOYSA-N
• SMILES： C1(CN2C=CC=N2)=NC=CC(N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-[(1H-pyrazol-1-yl)methyl]pyridin-4-amine

Professional Introduction to Compound with CAS No. 1541829-45-1 and Product Name: 2-[(1H-pyrazol-1-yl)methyl]pyridin-4-amine

The compound with the CAS number 1541829-45-1 and the product name 2-[(1H-pyrazol-1-yl)methyl]pyridin-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure incorporates a pyrazole moiety linked to a pyridine ring, which is further substituted with an amine group at the 4-position. This specific arrangement not only contributes to the compound's distinct chemical properties but also opens up diverse possibilities for its biological activity.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. Heterocycles, such as pyrazole and pyridine, are known for their broad spectrum of biological activities and are frequently incorporated into drug molecules due to their ability to interact with biological targets in complex ways. The compound in question, 2-[(1H-pyrazol-1-yl)methyl]pyridin-4-amine, exemplifies this trend by combining two pharmacophores that are well-documented for their therapeutic potential.

The pyrazole ring is a five-membered aromatic heterocycle that features two nitrogen atoms at positions 1 and 5. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the pyrazole moiety in this compound suggests that it may exhibit similar biological activities, making it a promising candidate for further investigation. Additionally, the methyl group attached to the pyrazole ring enhances its lipophilicity, which can be advantageous for membrane permeability and oral bioavailability.

The pyridine ring is another crucial component of this compound, contributing to its overall pharmacological profile. Pyridine derivatives are widely used in pharmaceuticals due to their ability to act as scaffolds for various bioactive molecules. The amine substituent at the 4-position of the pyridine ring further modulates the compound's chemical properties, potentially influencing its interactions with biological targets. This substitution pattern is particularly interesting because it creates a molecule that can engage multiple binding sites simultaneously, which is often a key factor in achieving high efficacy and selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development. In the case of 2-[(1H-pyrazol-1-yl)methyl]pyridin-4-amine, computational studies have suggested that it may possess inhibitory activity against several enzymes and receptors implicated in various diseases. For instance, preliminary docking studies have indicated that this compound could interact with enzymes involved in metabolic pathways, potentially making it a viable candidate for treating metabolic disorders.

Moreover, the synthesis of this compound has been optimized to ensure high yield and purity, which are critical factors in pharmaceutical development. Modern synthetic methodologies have allowed chemists to construct complex molecular frameworks with precision, enabling the production of enantiomerically pure compounds when necessary. The synthesis of 2-[(1H-pyrazol-1-yl)methyl]pyridin-4-amine involves multi-step reactions that showcase the versatility of current synthetic techniques. These reactions have been carefully designed to minimize side products and maximize efficiency, ensuring that the final product meets stringent quality standards.

The pharmacological evaluation of this compound has begun in earnest, with initial studies focusing on its interaction with biological targets relevant to human health. In vitro assays have demonstrated that 2-[(1H-pyrazol-1-yl)methyl]pyridin-4-amine exhibits promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at moderate doses, indicating a favorable safety profile. These early findings are encouraging and warrant further investigation into its therapeutic potential.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and optimized. These technologies have enabled researchers to analyze vast datasets rapidly, identifying patterns that might not be apparent through traditional experimental methods. In the context of 2-[(1H-pyrazol-1-yl)methyl]pyridin-4-am ine, machine learning models have been used to predict its binding affinity to various biological targets, providing valuable insights into its potential pharmacological effects.

Future research on this compound will likely focus on expanding its chemical space through structural modifications aimed at enhancing its biological activity and selectivity. By leveraging advanced synthetic strategies and computational tools, scientists can explore diverse derivatives of 2-[ (1H-pyrazol -1 -yl)methyl]pyridin -4 -amine, ultimately identifying more potent and selective drug candidates for clinical development.

The broader significance of this compound lies in its contribution to the ongoing effort to develop innovative treatments for human diseases. As our understanding of disease mechanisms continues to evolve, so too does our capacity to design molecules that can modulate these processes effectively. The combination of expertise in organic synthesis, computational chemistry, and pharmacology is essential for translating basic research into tangible therapeutic benefits.

In conclusion,2-[ (1H-pyrazol -1 -yl)methyl]pyridin -4 -amine represents a compelling example of how structural innovation can lead to novel pharmacological entities with significant therapeutic potential. Its unique combination of pharmacophores positions it as a valuable tool for further research in medicinal chemistry and drug discovery. As investigations continue，this compound is poised to make meaningful contributions to human health by addressing unmet medical needs through targeted therapy。